Cas no 41693-47-4 (2-Methylhexanoyl Chloride)

• Product Name: 2-Methylhexanoyl Chloride
• CAS No: 41693-47-4
• MF: C₇H₁₃ClO
• MW: 148.630521535873
• MDL: MFCD01318644
• CID: 327883
• PubChem ID: 3458543
• Update Time: 2025-05-23

2-Methylhexanoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Hexanoyl chloride,2-methyl-
• 2-Methylhexanoyl Chloride
• (+/-)-2-methylhexanoyl chloride
• (2R)-2-methylhexanoyl chloride
• 2-Methyl-hexanoylchlorid
• Hexanoyl chloride,2-methyl
• FT-0691804
• AS-76290
• MFCD01318644
• DTXSID60392675
• 41693-47-4
• 2-METHYLHEXANOYLCHLORIDE
• AKOS006344443
• SCHEMBL1409399
• WKEBLSOTVYFYKY-UHFFFAOYSA-N

• MDL： MFCD01318644
• Inchi： 1S/C7H13ClO/c1-3-4-5-6(2)7(8)9/h6H,3-5H2,1-2H3
• InChI Key： WKEBLSOTVYFYKY-UHFFFAOYSA-N
• SMILES： ClC(C(C)CCCC)=O

Computed Properties

• Exact Mass: 148.06500
• Monoisotopic Mass: 148.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.3

Experimental Properties

• Density: 0.957
• Boiling Point: 163℃
• Flash Point: 55°(131°F)
• Refractive Index: 1.4290
• PSA: 17.07000
• LogP: 2.57810

2-Methylhexanoyl Chloride Security Information

• HazardClass：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides

Additional information on 2-Methylhexanoyl Chloride

2-Methylhexanoyl Chloride (CAS No. 41693-47-4)

2-Methylhexanoyl chloride, also known as 2-methylhexanoyl chloride, is a chemical compound with the CAS registry number 41693-47-4. This compound belongs to the class of acyl chlorides, which are widely used in organic synthesis due to their reactivity and versatility. The molecular formula of 2-methylhexanoyl chloride is C8H15ClO, and its molecular weight is approximately 158.66 g/mol.

The structure of 2-methylhexanoyl chloride consists of a six-carbon chain with a methyl group attached to the second carbon, and a chlorine atom bonded to the carbonyl group at the end of the chain. This structure makes it a branched acyl chloride, which can participate in various nucleophilic acyl substitution reactions. The compound is typically a colorless liquid with a strong odor, and it is sparingly soluble in water but miscible with organic solvents such as dichloromethane and diethyl ether.

2-Methylhexanoyl chloride is commonly synthesized via the chlorination of 2-methylhexanoic acid using thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅). These reagents convert carboxylic acids into their corresponding acyl chlorides, releasing byproducts such as sulfur dioxide or phosphorus oxides. The reaction is typically carried out under reflux conditions to ensure complete conversion and efficient removal of the byproducts.

In terms of applications, 2-methylhexanoyl chloride is primarily used as an intermediate in organic synthesis. It can serve as a building block for the preparation of esters, amides, and other derivatives by reacting with alcohols, amines, or other nucleophiles. For instance, when reacted with alcohols in the presence of a base, it forms esters such as 2-methylhexanoate esters, which are useful in flavor and fragrance industries due to their pleasant aroma profiles.

A recent study published in the Journal of Organic Chemistry highlighted the use of 2-methylhexanoyl chloride in the synthesis of bioactive compounds. Researchers demonstrated that this acyl chloride can be efficiently coupled with amino acids to form peptide derivatives with potential applications in drug discovery. The study emphasized the importance of using highly reactive intermediates like acyl chlorides to streamline synthetic pathways and improve yields.

Beyond its role as an intermediate, 2-methylhexanoyl chloride has also found applications in polymer chemistry. It has been employed as a monomer in the synthesis of polyesters and polyamides, contributing to the development of high-performance materials for industrial use. The versatility of this compound lies in its ability to undergo various condensation reactions, making it a valuable tool in material science.

In terms of safety considerations, while handling 2-methylhexanoyl chloride, it is essential to wear appropriate personal protective equipment due to its irritant properties. The compound should be stored in tightly sealed containers away from moisture and heat to prevent degradation or accidental exposure.

In conclusion, 2-methylhexanoyl chloride (CAS No. 41693-47-4) is a versatile acyl chloride with significant applications in organic synthesis, materials science, and pharmaceutical research. Its unique structure and reactivity make it an indispensable intermediate for synthesizing complex molecules and advanced materials.